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Compound of Interest

Compound Name: 2-Chloro-6-nitroanisole

Cat. No.: B183065 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-6-nitroanisole

Introduction
2-Chloro-6-nitroanisole, with the CAS number 80866-77-9, is an organic compound that

serves as a valuable intermediate and building block in various chemical syntheses. Its

molecular structure, featuring a chlorinated and nitrated anisole ring, provides multiple reactive

sites for the development of more complex molecules. This technical guide offers a detailed

overview of the core physicochemical properties of 2-Chloro-6-nitroanisole, presents relevant

experimental protocols, and provides visual workflows for its synthesis and handling, tailored

for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental physical and chemical characteristics of 2-Chloro-6-nitroanisole are

summarized below. These properties are crucial for its handling, application in synthetic

chemistry, and for predicting its behavior in various chemical environments.
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Property Value Source(s)

CAS Number 80866-77-9 [1][2][3]

Molecular Formula C₇H₆ClNO₃ [1][3][4][5][6]

Molecular Weight 187.58 g/mol [3][4][5]

Appearance Data not available

Melting Point 56 °C [1]

Boiling Point 276.7 °C at 760 mmHg [1]

Flash Point 121.1 °C

Refractive Index 1.559 [1]

Solubility Soluble in ethanol.[1] [1]

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property for this

specific compound are not readily available in the public domain. However, standard laboratory

procedures are employed. Below are generalized methodologies for key property determination

and a specific protocol for its synthesis.

Determination of Melting Point
The melting point of a solid crystalline substance like 2-Chloro-6-nitroanisole is a key

indicator of its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of 2-Chloro-6-nitroanisole is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or a digital temperature sensor.
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Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range is reported as the melting point. For pure substances, this range is

typically narrow. The reported melting point for 2-Chloro-6-nitroanisole is 56 °C.[1]

Determination of Boiling Point
The boiling point is determined for liquid substances at a given pressure.

Methodology: Distillation Method

Apparatus Setup: A small quantity of the substance is placed in a distillation flask fitted with a

condenser and a thermometer. The thermometer bulb should be positioned just below the

side arm of the flask to accurately measure the temperature of the vapor.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Observation: The temperature is recorded when it becomes constant. This stable

temperature, observed during the distillation of the liquid, is the boiling point. The

atmospheric pressure is also recorded, as boiling point is pressure-dependent. The boiling

point for 2-Chloro-6-nitroanisole is reported as 276.7 °C at 760 mmHg.[1]

Synthesis of 2-Chloro-6-nitroanisole
A described method for the synthesis of 2-Chloro-6-nitroanisole involves an etherification

reaction.

Reaction Scheme: The synthesis involves the conversion of a suitable precursor, followed by

purification. Protocol:

Reaction Completion: Samples are taken periodically to monitor the reaction's progress.

Solvent Removal: After the reaction is complete, the solvent is removed by distillation under

reduced pressure.
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Slurry Formation: 200g of water is added to the residue, and the mixture is stirred to form a

slurry.

Washing and Filtration: The solid product is washed, and then collected by filtration.

Final Washing and Drying: The collected filter cake is washed again with water and then

dried under vacuum to yield 2-chloro-6-nitroanisole.[2]

This process reportedly yields 141.46g of the product with a purity of 95% and a reaction yield

of 85%.[2]

Visualizations
Logical Relationships of Physicochemical Properties
The following diagram illustrates the key physicochemical properties of 2-Chloro-6-
nitroanisole and their relationships.
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Caption: Key physicochemical properties of 2-Chloro-6-nitroanisole.

Experimental Workflow for Synthesis
This diagram outlines the steps for the synthesis of 2-Chloro-6-nitroanisole as described in

the protocol.
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Synthesis Workflow: 2-Chloro-6-nitroanisole
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Caption: Workflow for the synthesis of 2-Chloro-6-nitroanisole.

Safety and Handling Workflow
Based on general safety data for similar chemical compounds, this workflow provides a logical

sequence for safe handling.
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Safe Handling Workflow

Assess Hazards
(Review SDS)
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Handle with Care
(Avoid skin/eye contact, inhalation)

Store Properly
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Caption: General workflow for safe handling of chemical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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